![molecular formula C15H23N3O B7455312 1-(1-Ethylpiperidin-4-yl)-3-(3-methylphenyl)urea](/img/structure/B7455312.png)
1-(1-Ethylpiperidin-4-yl)-3-(3-methylphenyl)urea
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Overview
Description
1-(1-Ethylpiperidin-4-yl)-3-(3-methylphenyl)urea, also known as EPPU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science.
Mechanism of Action
The mechanism of action of 1-(1-Ethylpiperidin-4-yl)-3-(3-methylphenyl)urea is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In particular, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. This compound has also been shown to bind to the mu-opioid receptor, a receptor involved in pain relief.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In particular, this compound has been shown to reduce inflammation and pain in animal models. This compound has also been shown to have antitumor effects in animal models, although the exact mechanism of action is not fully understood.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(1-Ethylpiperidin-4-yl)-3-(3-methylphenyl)urea in lab experiments is its relatively simple synthesis method. This compound is also relatively stable and can be stored for long periods of time. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 1-(1-Ethylpiperidin-4-yl)-3-(3-methylphenyl)urea. One area of interest is the development of new drugs based on the structure of this compound. Another area of interest is the investigation of this compound's potential applications in environmental science, particularly as a water treatment agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in medicine and agriculture.
Synthesis Methods
1-(1-Ethylpiperidin-4-yl)-3-(3-methylphenyl)urea can be synthesized through a simple two-step process. In the first step, 1-ethylpiperidine-4-carboxylic acid is reacted with thionyl chloride to form 1-(1-ethylpiperidin-4-yl)chloride. In the second step, 1-(1-ethylpiperidin-4-yl)chloride is reacted with 3-methylphenylisocyanate to form this compound.
Scientific Research Applications
1-(1-Ethylpiperidin-4-yl)-3-(3-methylphenyl)urea has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been shown to have antitumor, anti-inflammatory, and analgesic effects. In agriculture, this compound has been shown to have herbicidal and fungicidal effects. In environmental science, this compound has been shown to have potential applications as a water treatment agent.
Properties
IUPAC Name |
1-(1-ethylpiperidin-4-yl)-3-(3-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O/c1-3-18-9-7-13(8-10-18)16-15(19)17-14-6-4-5-12(2)11-14/h4-6,11,13H,3,7-10H2,1-2H3,(H2,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMOWHAQVRBVHKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)NC(=O)NC2=CC=CC(=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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